Cas no 13707-29-4 (Nitrile-2-Amino-2-phenylpropanoic acid)

Nitrile-2-Amino-2-phenylpropanoic acid structure
13707-29-4 structure
Product Name:Nitrile-2-Amino-2-phenylpropanoic acid
CAS No:13707-29-4
MF:C9H11ClN2
MW:182.650040864944
CID:2033781
PubChem ID:20211717
Update Time:2025-04-21

Nitrile-2-Amino-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Nitrile-2-Amino-2-phenylpropanoic acid
    • Nitrile
    • B,HCl-(±)-2-Amino-2-phenylpropanoic acid
    • AT36935
    • 13707-29-4
    • GWULLRAWYPECLK-UHFFFAOYSA-N
    • SCHEMBL696937
    • 2-Amino-2-phenyl-propionitrile hydrochloride
    • 2-AMINO-2-PHENYLPROPANENITRILE HYDROCHLORIDE
    • Inchi: 1S/C9H10N2.ClH/c1-9(11,7-10)8-5-3-2-4-6-8;/h2-6H,11H2,1H3;1H
    • InChI Key: GWULLRAWYPECLK-UHFFFAOYSA-N
    • SMILES: Cl.NC(C#N)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 182.0610761Da
  • Monoisotopic Mass: 182.0610761Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8Ų
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